![molecular formula C21H23N3O B2398821 N-{3-[1-(2-methylprop-2-enyl)benzimidazol-2-yl]propyl}benzamide CAS No. 890638-77-4](/img/structure/B2398821.png)
N-{3-[1-(2-methylprop-2-enyl)benzimidazol-2-yl]propyl}benzamide
Description
N-{3-[1-(2-methylprop-2-enyl)benzimidazol-2-yl]propyl}benzamide, also known as K777, is a small molecule inhibitor that has gained attention in scientific research due to its potential therapeutic applications.
Scientific Research Applications
Anticancer Properties
N-{3-[1-(2-methylprop-2-enyl)benzimidazol-2-yl]propyl}benzamide: has shown promise as a potential anticancer agent. Researchers are investigating its ability to inhibit specific pathways involved in tumor growth and metastasis. Preclinical studies suggest that it may interfere with cell cycle progression, induce apoptosis, and suppress angiogenesis, making it a candidate for targeted cancer therapies .
Anti-Inflammatory Effects
The compound exhibits anti-inflammatory properties by modulating immune responses. It may inhibit pro-inflammatory cytokines and enzymes, making it relevant for conditions such as rheumatoid arthritis, inflammatory bowel disease, and other autoimmune disorders .
Neuroprotection and Neurodegenerative Diseases
Researchers are exploring the neuroprotective effects of N-{3-[1-(2-methylprop-2-enyl)benzimidazol-2-yl]propyl}benzamide . It may enhance neuronal survival, reduce oxidative stress, and mitigate neuroinflammation. Investigations focus on its potential in treating neurodegenerative diseases like Alzheimer’s and Parkinson’s .
Antimicrobial Activity
Preliminary studies indicate that the compound possesses antimicrobial properties. It may inhibit bacterial and fungal growth, making it relevant for developing novel antibiotics or antifungal agents .
Cardiovascular Applications
N-{3-[1-(2-methylprop-2-enyl)benzimidazol-2-yl]propyl}benzamide: has attracted attention in cardiovascular research. It may influence vascular tone, platelet aggregation, and endothelial function. Investigations explore its potential in managing hypertension, thrombosis, and other cardiovascular conditions .
Drug Delivery Systems
Researchers are incorporating this compound into drug delivery systems. Its unique chemical structure allows for targeted delivery to specific tissues or cells. By conjugating it with nanoparticles or liposomes, scientists aim to enhance drug efficacy and minimize side effects .
These applications highlight the versatility and potential impact of N-{3-[1-(2-methylprop-2-enyl)benzimidazol-2-yl]propyl}benzamide in various scientific domains. Further studies will deepen our understanding and uncover additional applications for this intriguing compound.
properties
IUPAC Name |
N-[3-[1-(2-methylprop-2-enyl)benzimidazol-2-yl]propyl]benzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23N3O/c1-16(2)15-24-19-12-7-6-11-18(19)23-20(24)13-8-14-22-21(25)17-9-4-3-5-10-17/h3-7,9-12H,1,8,13-15H2,2H3,(H,22,25) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JMNMBTGBQRCUSC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=C)CN1C2=CC=CC=C2N=C1CCCNC(=O)C3=CC=CC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-{3-[1-(2-methylprop-2-enyl)benzimidazol-2-yl]propyl}benzamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![7-[(4-Chlorophenyl)methyl]-3-methyl-8-{4-[(4-methylphenyl)methyl]piperazinyl}-1,3,7-trihydropurine-2,6-dione](/img/structure/B2398738.png)
![2-Chloro-N-[1-(oxolan-3-yl)but-3-yn-2-yl]acetamide](/img/structure/B2398743.png)
![4-Chloro-3-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]benzoic acid](/img/structure/B2398744.png)
![Methyl 4-[[2-[(5-ethyl-4-pyrrol-1-yl-1,2,4-triazol-3-yl)sulfanyl]acetyl]amino]benzoate](/img/structure/B2398749.png)
![2-[(2-chloro-6-fluorobenzyl)sulfanyl]-3-(2-furylmethyl)-6,7-dimethoxy-4(3H)-quinazolinimine](/img/structure/B2398750.png)
![2-{[3-methyl-2,6-dioxo-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purin-8-yl]sulfanyl}-N-phenylacetamide](/img/structure/B2398758.png)
![[1-(Cyclohexylmethyl)indol-3-yl]-(4-methylnaphthalen-1-yl)methanone](/img/no-structure.png)